molecular formula C19H21NO3 B8381353 4-(p-Methylhydrocinnamamido)benzoic acid, ethyl ester

4-(p-Methylhydrocinnamamido)benzoic acid, ethyl ester

Cat. No.: B8381353
M. Wt: 311.4 g/mol
InChI Key: ZRBJXULNRPSXRQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(p-Methylhydrocinnamamido)benzoic acid, ethyl ester is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H21NO3

Molecular Weight

311.4 g/mol

IUPAC Name

ethyl 4-[3-(4-methylphenyl)propanoylamino]benzoate

InChI

InChI=1S/C19H21NO3/c1-3-23-19(22)16-9-11-17(12-10-16)20-18(21)13-8-15-6-4-14(2)5-7-15/h4-7,9-12H,3,8,13H2,1-2H3,(H,20,21)

InChI Key

ZRBJXULNRPSXRQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CC=C(C=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 15 g. of 3-(4-methylphenyl)propionyl chloride in 100 ml. of dichloromethane is created with stirring with a solution of 15 g. of benzocaine and 9.13 g. of triethylamine in 100 ml. of dichloromethane. The mixture is stirred overnight, then washed with 100 ml. each of 10% hydrochloric acid, water, and brine, then dried with magnesium sulfate, and evaporated to yield a solid. This solid is crystallized from 200 ml. of acetonitrile and dried in vacuo, giving 22.08 g. of the desired product, m.p. 154°-155° C.
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